Cas no 30780-19-9 (4-(4-Nitrophenyl)butan-2-one)

• Product Name: 4-(4-Nitrophenyl)butan-2-one
• CAS No: 30780-19-9
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD11655141
• CID: 1025971
• PubChem ID: 12235672
• Update Time: 2025-04-20

4-(4-Nitrophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-Nitrophenyl)butan-2-one
• 1-acetyl-2-(4-nitrophenyl)ethane
• 4-(4-Nitro-phenyl)-butan-2-on
• 4-(4-nitro-phenyl)-butan-2-one
• 4-Nitro-benzylaceton
• AK-78131
• ANW-68561
• CTK8C2541
• KB-238494
• methyl 2-(4-nitrophenyl)ethyl ketone
• SureCN8855273
• CS-0155062
• O11075
• MFCD11655141
• DTXSID70481726
• 2-Butanone, 4-(4-nitrophenyl)-
• 30780-19-9
• EN300-1855831
• AKOS009390603
• BQCIKEHCNRRAKU-UHFFFAOYSA-N
• DB-339739
• SCHEMBL8855273
• AS-50149

• MDL： MFCD11655141
• Inchi： 1S/C10H11NO3/c1-8(12)2-3-9-4-6-10(7-5-9)11(13)14/h4-7H,2-3H2,1H3
• InChI Key： BQCIKEHCNRRAKU-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.07393
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21